Cas no 90215-01-3 (Octadecylthioethyl 4-O-(4-O6-O-a-D-Glucopyranosyl-a-D-glucopyranosyl-a-D-glucopyranosyl)-b-D-glucopyranoside)

Octadecylthioethyl 4-O-(4-O6-O-a-D-Glucopyranosyl-a-D-glucopyranosyl-a-D-glucopyranosyl)-b-D-glucopyranoside structure
90215-01-3 structure
Product Name:Octadecylthioethyl 4-O-(4-O6-O-a-D-Glucopyranosyl-a-D-glucopyranosyl-a-D-glucopyranosyl)-b-D-glucopyranoside
CAS No:90215-01-3
MF:C44H82O21S
MW:979.174295902252
CID:798146
PubChem ID:24897984
Update Time:2025-04-19

Octadecylthioethyl 4-O-(4-O6-O-a-D-Glucopyranosyl-a-D-glucopyranosyl-a-D-glucopyranosyl)-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • 2-[[6-[6-[4,5-dihydroxy-2-(hydroxymethyl)-6-(2-octadecylsulfanylethoxy)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • OCTADECYLTHIOETHYL 4-O-(4-O[6-O-A-D-GLUCOPYRANOSYL-A-D-GLUCOPYRANOSYL]-A-D-GLUCOPYRANOSYL)-B-D-GLUCOPYRANOSIDE
    • 1-(2-thienyl)-1-octyne
    • 1-(thiophen-2-yl)-1-octyne
    • 2-(oct-1-ynyl)thiophene
    • 3-(oct-1-ynyl)thiophene
    • 4)-O-a-D-glucopyranosyl-(1&reg
    • 6)-O-a-D-glucopyranosyl-(1&reg
    • b-D-Glucopyranoside,2-(octadecylthio)ethyl O-a-D-glucopyranosyl-(1&reg
    • Thiophene,2-(1-octynyl)
    • α-D-Glc-(1→6)-α-D-Glc-(1→4)-α-D-Glc-(1→4)-β-D-Glc-1→O-OTE
    • Octadecylthioethyl 4-O-(4-O6-O-a-D-Glucopyranosyl-a-D-glucopyranosyl-a-D-glucopyranosyl)-b-D-glucopyranoside
    • Octadecylthioethyl 4-O-(4-O-[6-O-alpha-D-glucopyranosyl-alpha-D-glucopyranosyl]-alpha-D-glucopyranosyl)-beta-D-glucopyranoside, >=95%
    • AGN-PC-0A1XBS
    • 90215-01-3
    • DTXSID50400410
    • alpha-D-GLC-[1->6]-alpha-D-GLC-[1->4]-alpha-D-GLC-[1->4]-beta-D-GLC-1->O-OTE
    • MDL: MFCD00133685
    • Inchi: 1S/C44H82O21S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-66-20-18-58-41-37(56)33(52)39(26(22-46)61-41)65-44-38(57)34(53)40(27(23-47)62-44)64-43-36(55)32(51)30(49)28(63-43)24-59-42-35(54)31(50)29(48)25(21-45)60-42/h25-57H,2-24H2,1H3
    • InChI Key: LCVLXPYSKDKYEK-UHFFFAOYSA-N
    • SMILES: S(CCCCCCCCCCCCCCCCCC)CCOC1C(C(C(C(CO)O1)OC1C(C(C(C(CO)O1)OC1C(C(C(C(COC2C(C(C(C(CO)O2)O)O)O)O1)O)O)O)O)O)O)O

Computed Properties

  • Exact Mass: 978.50700
  • Monoisotopic Mass: 978.507
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 13
  • Hydrogen Bond Acceptor Count: 21
  • Heavy Atom Count: 66
  • Rotatable Bond Count: 31
  • Complexity: 1270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 20
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 362A^2
  • XLogP3: 1

Experimental Properties

  • Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 1093.8°C at 760 mmHg
  • Flash Point: 615.3°C
  • Refractive Index: 1.593
  • Solubility: Almost insoluble (0.016 g/l) (25 º C),
  • PSA: 362.13000
  • LogP: -1.72980

Octadecylthioethyl 4-O-(4-O6-O-a-D-Glucopyranosyl-a-D-glucopyranosyl-a-D-glucopyranosyl)-b-D-glucopyranoside Security Information

  • WGK Germany:3
  • Storage Condition:−20°C

Octadecylthioethyl 4-O-(4-O6-O-a-D-Glucopyranosyl-a-D-glucopyranosyl-a-D-glucopyranosyl)-b-D-glucopyranoside Pricemore >>

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